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Compound of Interest

Compound Name: Acid Orange 74

Cat. No.: B8235424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of Acid Orange 74 (C.I. 18745), a metallized monoazo dye. The information is

curated to support research, development, and analytical activities involving this compound.

Core Chemical Identity and Properties
Acid Orange 74 is a complex coordination compound featuring a chromium atom. The

presence of this metal ion significantly influences its properties, including its color, stability, and

lightfastness.[1][2] The dye is commercially available as a sodium salt.

Chemical Structure
The molecular structure of Acid Orange 74 is centered around a chromium complex. The

IUPAC name for the compound is sodium;chromium(3+);3-[(3-methyl-5-oxido-1-phenylpyrazol-

4-yl)diazenyl]-5-nitro-2-oxidobenzenesulfonate;hydroxide.[3]

Molecular Structure of Acid Orange 74

Caption: 2D representation of the Acid Orange 74 chromium complex.
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A summary of the key physicochemical properties of Acid Orange 74 is presented in the table

below. There are some discrepancies in the reported molecular weight, which arise from

whether the chromium and sodium are included in the calculation. The values for the complete

chromium complex are provided here.

Property Value Reference

CAS Number 10127-27-2 [1][4]

C.I. Number 18745

Molecular Formula C16H11CrN5NaO8S

Molecular Weight 508.34 g/mol

Appearance Dark brown or orange powder

λmax ~455 nm

Solubility and Spectral Characteristics
Property Description Reference

Water Solubility
Soluble, forming an orange

solution.

Ethanol Solubility Soluble

Behavior in Strong Acid

Dissolves in concentrated

sulfuric acid to yield a dark

yellow solution, which turns

orange upon dilution.

Behavior in Strong Base
Forms an orange solution in

10% sodium hydroxide.

Lightfastness (AATCC)
5-6 (on a scale of 1-8, where 8

is the highest)

pH Stability
Expected to be most stable in

the pH range of 3-13.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b8235424?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-orange-74.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1148352.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Acid Orange 74
The synthesis of Acid Orange 74 is a multi-step process that involves the formation of an azo

dye followed by metallization with a chromium salt.

Synthesis Workflow
The general workflow for the synthesis of Acid Orange 74 is depicted in the following diagram.

Synthesis Workflow of Acid Orange 74

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Metallization
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Caption: General synthesis workflow for Acid Orange 74.

Experimental Protocol: General Manufacturing Method
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While detailed, step-by-step laboratory-scale synthesis protocols are not readily available in the

public domain, the industrial manufacturing process can be summarized as follows:

Diazotization: 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is diazotized using sodium

nitrite in an acidic medium at low temperatures. This reaction converts the primary amine

group into a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 3-Methyl-1-phenyl-1H-

pyrazol-5(4H)-one. This reaction forms the azo linkage (-N=N-) and the primary

chromophore of the dye.

Metallization: The azo dye intermediate is complexed with a chromium salt. This is typically

achieved by heating the dye in an aqueous solution with a chromium source, such as a

chromium salt in the presence of formic acid, at elevated temperatures (e.g., 130°C) for

several hours. This step is crucial for improving the dye's fastness properties.

Isolation and Purification: The final product, Acid Orange 74, is then isolated, purified, and

dried to a powder.

Analytical Methodologies
The characterization and quantification of Acid Orange 74 can be performed using various

analytical techniques.

UV-Visible Spectroscopy
UV-Vis spectroscopy is a fundamental technique for the qualitative and quantitative analysis of

Acid Orange 74, owing to its strong absorption in the visible region.

Experimental Protocol:

Preparation of Stock Solution: Accurately weigh a precise amount of Acid Orange 74
powder and dissolve it in a suitable solvent, such as deionized water or a buffer solution, in a

volumetric flask to prepare a stock solution of known concentration.

Preparation of Working Standards: Perform serial dilutions of the stock solution to prepare a

series of working standards with concentrations that fall within the linear range of the
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spectrophotometer.

Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up.

Set the wavelength range for scanning (e.g., 200-800 nm).

Blank Measurement: Use the solvent as a blank to zero the absorbance of the instrument.

Sample Measurement: Measure the absorbance of each working standard and the unknown

sample at the wavelength of maximum absorbance (λmax), which is approximately 455 nm

for Acid Orange 74.

Data Analysis: Construct a calibration curve by plotting the absorbance versus the

concentration of the working standards. Determine the concentration of the unknown sample

from its absorbance using the calibration curve.

High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for the separation, identification, and quantification of Acid
Orange 74, especially in complex matrices.

General HPLC Method Parameters (based on similar azo dyes):

Column: A reversed-phase column, such as a C18 column, is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate or acetic acid solution) and an organic solvent (e.g., acetonitrile or methanol) is

commonly employed.

Detector: A Diode Array Detector (DAD) or a UV-Vis detector set at the λmax of the dye

(around 455 nm) is suitable for detection.

Flow Rate: A typical flow rate is around 1.0 mL/min.

Injection Volume: A standard injection volume is 10-20 µL.

Note: The specific gradient profile and mobile phase composition would need to be optimized

for the specific application and HPLC system being used.
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Safety and Handling
Acid Orange 74 should be handled with appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat. Inhalation of the powder and direct contact

with skin and eyes should be avoided. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the manufacturer.

Applications
Acid Orange 74 is primarily used in the textile industry for dyeing protein fibers such as wool

and silk, as well as polyamide fibers. It is also utilized in the dyeing of leather and for the

coloration of anodized aluminum.

This guide provides a foundational understanding of the chemical and structural properties of

Acid Orange 74. For specific research and development applications, it is recommended to

consult peer-reviewed literature and perform in-house validation of analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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